![molecular formula C11H14N4 B8376841 5-(Piperidin-4-yl)-[1,2,3]triazolo[1,5-a]pyridine](/img/structure/B8376841.png)
5-(Piperidin-4-yl)-[1,2,3]triazolo[1,5-a]pyridine
Cat. No. B8376841
M. Wt: 202.26 g/mol
InChI Key: BTRAQVIXKXJCFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09428502B2
Procedure details
The title compound was prepared using standard chemical manipulations and procedures similar to those used for the preparation of compound 36.2, except tert-butyl 4-([1,2,3]triazolo[1,5-a]pyridin-5-yl)piperidine-1-carboxylate (compound 40.3) was used in place of tert-butyl 4-([1,2,4]triazolo[4,3-a]pyridin-6-yl)piperidine-1-carboxylate (compound 36.1). m/z (ES+) 203(M+H)+.
Name
tert-butyl 4-([1,2,3]triazolo[1,5-a]pyridin-5-yl)piperidine-1-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
compound 40.3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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N1CCC(C2C=CC3N(C=NN=3)C=2)CC1.[N:16]1[N:20]2[CH:21]=[CH:22][C:23]([CH:25]3[CH2:30][CH2:29][N:28](C(OC(C)(C)C)=O)[CH2:27][CH2:26]3)=[CH:24][C:19]2=[CH:18][N:17]=1.N1N=CN2C=C(C3CCN(C(OC(C)(C)C)=O)CC3)C=CC=12>>[NH:28]1[CH2:27][CH2:26][CH:25]([C:23]2[CH:22]=[CH:21][N:20]3[N:16]=[N:17][CH:18]=[C:19]3[CH:24]=2)[CH2:30][CH2:29]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
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N1CCC(CC1)C=1C=CC=2N(C1)C=NN2
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Name
|
tert-butyl 4-([1,2,3]triazolo[1,5-a]pyridin-5-yl)piperidine-1-carboxylate
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
N1=NC=C2N1C=CC(=C2)C2CCN(CC2)C(=O)OC(C)(C)C
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Name
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compound 40.3
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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N1=NC=C2N1C=CC(=C2)C2CCN(CC2)C(=O)OC(C)(C)C
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Step Two
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Name
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compound 36.1
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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N=1N=CN2C1C=CC(=C2)C2CCN(CC2)C(=O)OC(C)(C)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1CCC(CC1)C1=CC=2N(C=C1)N=NC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
